Methyl 4-[[2-(Phenylmethyl)benzoyl]amino]benzoate

• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: methyl 4-[(2-benzylbenzoyl)amino]benzoate
• InChI: InChI=1S/C22H19NO3/c1-26-22(25)17-11-13-19(14-12-17)23-21(24)20-10-6-5-9-18(20)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,23,24)
• InChI Key: USFZIKAHVFMSPH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2CC3=CC=CC=C3

Description

Methyl 4-[[2-(Phenylmethyl)benzoyl]amino]benzoate is a useful research compound. Its molecular formula is C22H19NO3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 3.03 g of methyl 4-aminobenzoate and 3.12 g of N,N-diisopropylethylamine in 75 ml of methylene chloride is added 5.54 g of 2-(phenylmethyl)benzoyl chloride and the reactants stirred at room temperature for 18 hours. The reaction mixture is washed with water, saturated aqueous NaHCO3 and the organic layer dried(Na2SO4). The organic layer is passed through hydrous magnesium silicate two times and hexane added to the filtrate at the boil to give 5.04 g of the desired product as a crystalline solid, m.p. 138°-139° C.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To 3.03 g of methyl 4-aminobenzoate and 3.12 g of N,N-diisopropylethylamine in 75 ml of methylene to chloride is added 5.54 g of 2-(phenylmethyl)benzoyl chloride and the reactants stirred at room temperature for 18 hours. The reaction mixture is washed with water, saturated aqueous NaHCO3 and the organic layer dried(Na2 SO4). The organic layer is passed through hydrous magnesium silicate two times and hexane added to the filtrate at the boil to give 5.04 g of the desired product as a crystalline solid, m.p. 138°-139° C.